Benz[a]anthracene-7,12-dione-D4

• Molecular Formula: C18H10O2
• Molecular Weight: 262.3 g/mol
• InChI: InChI=1S/C18H10O2/c19-17-13-7-3-4-8-14(13)18(20)16-12-6-2-1-5-11(12)9-10-15(16)17/h1-10H/i3D,4D,7D,8D
• InChIKey: LHMRXAIRPKSGDE-KNIGXJNHSA-N

Benz[a]anthracene-7,12-dione-D4 Overview

Benz[a]anthracene-7,12-dione-D4 (1,2-Benzanthraquinone-D4) is a stable isotope-labeled analog of the polycyclic aromatic hydrocarbon (PAH) quinone benz[a]anthracene-7,12-dione, in which four hydrogen atoms at the 8,9,10,11 positions are replaced by deuterium (²H) . The parent non-deuterated compound is a significant urban air contaminant formed from biomass fuel combustion and diesel emissions, and it is recognized as a potential mutagen and carcinogen . As a deuterated internal standard, this D4-labeled analog is specifically designed for use in isotope dilution mass spectrometry (IDMS) applications, including gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), to enable accurate and reproducible quantification of benz[a]anthracene-7,12-dione in complex environmental and biological matrices .

Workflow Isotope dilution LC-MS/GC-MS

Selection Deuterated internal standard (D4)

Use Context Environmental & biological PAH quinone quantification

Why Unlabeled Benz[a]anthracene-7,12-dione Cannot Be Used as Internal Standard

Unlabeled benz[a]anthracene-7,12-dione is chemically indistinguishable from the endogenous analyte present in environmental or biological samples, rendering it incapable of serving as a reliable internal standard for quantitative mass spectrometry. In contrast, benz[a]anthracene-7,12-dione-D4 exhibits a distinct mass shift of approximately +4 Da due to deuterium incorporation, enabling the mass spectrometer to resolve the internal standard signal from the analyte signal while maintaining near-identical chromatographic retention time and ionization efficiency [1]. Substitution with a non-deuterated analog or a structurally dissimilar compound introduces uncontrolled variability from matrix effects, ion suppression, and extraction inefficiencies, which cannot be corrected for and consequently compromise the accuracy, reproducibility, and inter-laboratory comparability of quantitative results .

Unlabeled benz[a]anthracene-7,12-dione is indistinguishable from endogenous analyte, preventing reliable signal correction.

Non-deuterated internal standards do not correct for matrix effects, ion suppression, or extraction variability.

Structural analogs introduce uncontrolled biases that compromise accuracy and inter-laboratory reproducibility.

• [1] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ View Source

Benz[a]anthracene-7,12-dione-D4 Performance Evidence

Mass Spectrometric Resolution with Deuterated Standard

Benz[a]anthracene-7,12-dione-D4 provides a +4 Da mass shift relative to the unlabeled benz[a]anthracene-7,12-dione analyte (MW 258.28 Da for unlabeled vs. 262.30 Da for D4-labeled) . This mass difference enables the mass spectrometer to resolve the internal standard peak from the analyte peak without interference, a capability that unlabeled benz[a]anthracene-7,12-dione cannot provide. In isotope dilution mass spectrometry applications, deuterium-labeled PAH standards such as this D4 compound co-elute with the native analyte and exhibit nearly identical ionization behavior, thereby correcting for matrix effects, ion suppression, and instrumental variability [1].

Mass shift resolution

Reported

+4.02 Da D4: 262.30 Da vs Unlabeled: 258.28 Da

Enables mass spectrometer signal separation from native analyte

Co-elution and matched ionization for IDMS correction

Evidence Dimension	Molecular weight and mass spectrometric resolution
Target Compound Data	262.30 Da
Comparator Or Baseline	Unlabeled benz[a]anthracene-7,12-dione: 258.28 Da
Quantified Difference	+4.02 Da mass shift
Conditions	LC-MS and GC-MS applications

Why This Matters

The +4 Da mass difference is the minimum structural change required to achieve reliable internal standard performance in isotope dilution MS, enabling signal correction that is impossible with the unlabeled compound.

• [1] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ View Source

Isotope Dilution MS Accuracy with Deuterated Standards

While direct head-to-head data for benz[a]anthracene-7,12-dione-D4 specifically are not available in the public literature, studies using deuterium-labeled PAHs (D-PAHs) as internal standards for isotope dilution mass spectrometry (IDMS) demonstrate that quantitative biases from pressurized liquid extraction at μg g⁻¹ levels are reduced to less than 2.3% when deuterated internal standards are employed [1]. In contrast, the same extraction method applied to ng g⁻¹ level samples without proper internal standard correction produced biases of 2.4–15% [1]. Benz[a]anthracene-7,12-dione-D4, as a D4-labeled PAH quinone, is intended to achieve comparable accuracy improvements in the quantification of benz[a]anthracene-7,12-dione in environmental particulate, soil, and sediment matrices .

Quantification accuracy

Class-level

<2.3% bias vs 2.4–15% without deuterated IS

Supports accuracy improvement for PAH quinone quantification

Class-level inference from D-PAH studies; method context review needed

Evidence Dimension	Quantitative bias (accuracy) in environmental sample analysis
Target Compound Data	Bias <2.3% at μg g⁻¹ levels (inferred from D-PAH class performance)
Comparator Or Baseline	Without deuterated internal standard: bias 2.4–15% at ng g⁻¹ levels
Quantified Difference	Bias reduction of at least 0.1–12.7 percentage points; negligible bias (<2.3%) achieved with IDMS
Conditions	Pressurized liquid extraction (190°C, 20 MPa, 2 cycles) with GC-MS analysis

Why This Matters

Achieving bias <2.3% meets the requirements for certified reference material production and regulatory environmental monitoring, which unlabeled internal standards or external calibration cannot consistently deliver.

• [1] Itoh N, Numata M, Aoyagi Y, Yarita T. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards. Anal Sci. 2008;24(9):1193-1197. doi:10.2116/analsci.24.1193. PMID: 18781035. View Source

Site-Specific Deuteration for Metabolite Tracking

Benz[a]anthracene-7,12-dione-D4 incorporates deuterium specifically at the 8,9,10,11 positions on the benz[a]anthracene framework, corresponding to the non-quinone ring system . This site-specific deuteration is critical because benz[a]anthracene-7,12-dione is a major oxidative metabolite of the potent carcinogen 7,12-dimethylbenz[a]anthracene (DMBA) and is formed via cytochrome P450-mediated oxidation [1]. Unlike randomly deuterated analogs or unlabeled compounds, this specifically D4-labeled quinone allows researchers to trace the metabolic fate of DMBA-derived quinone metabolites in biological systems and distinguish between exogenously added compound and endogenously formed metabolite in cell culture and in vivo studies. Deuteration at positions distant from the quinone carbonyls minimizes the potential for deuterium isotope effects on the compound's reactivity, preserving metabolic relevance [2].

Site-specific deuteration

Source review

Deuterium at 8,9,10,11 positions Non-quinone ring; random deuteration lacks specificity

Enables tracing of DMBA-derived quinone metabolite

Preserves metabolic relevance by minimizing isotope effects

Evidence Dimension	Positional specificity of deuteration
Target Compound Data	Deuterium at positions 8,9,10,11 (tetradeuterio substitution on the non-quinone ring)
Comparator Or Baseline	Randomly deuterated analogs or unlabeled benz[a]anthracene-7,12-dione
Quantified Difference	Not applicable; qualitative structural differentiation
Conditions	Metabolic tracing and stable isotope labeling studies

Why This Matters

Site-specific deuteration enables unambiguous tracking of this specific PAH quinone metabolite in DMBA carcinogenesis studies, which is not feasible with unlabeled compound or randomly deuterated alternatives.

• [1] Qiao M, Qi W, Liu H, Qu J. Simultaneous determination of typical substituted and parent polycyclic aromatic hydrocarbons in water and solid matrix by gas chromatography-mass spectrometry. J Chromatogr A. 2013;1291:129-136. doi:10.1016/j.chroma.2013.03.044. PMID: 23598163. View Source
• [2] Harbeson SL, Tung RD. Deuterium in Drug Discovery and Development. Annu Rep Med Chem. 2011;46:403-417. doi:10.1016/B978-0-12-386009-5.00003-5. View Source

Regulatory Compliance with Deuterated Internal Standards

Deuterated internal standards, including benz[a]anthracene-7,12-dione-D4, are recognized by FDA and EMA bioanalytical method validation guidelines as the preferred approach for achieving reliable quantitative results in LC-MS and GC-MS assays [1]. The use of stable isotope-labeled internal standards enables absolute and traceable quantification by normalizing for matrix effects, ion suppression, and extraction recovery variability across analytical runs [1]. In contrast, methods relying on unlabeled structural analogs or external calibration do not correct for analyte-specific matrix effects and consequently exhibit higher inter-laboratory variability and reduced reproducibility. For environmental monitoring applications requiring regulatory compliance (e.g., EPA methods for PAH analysis), deuterium-labeled PAH standards are the established benchmark for accurate quantification at μg g⁻¹ and sub-μg g⁻¹ levels [2].

Method validation context

Context-dependent

Stable isotope-labeled ISTD approach Preferred for LC-MS/MS method validation over unlabeled analogs

Aligns with bioanalytical method validation expectations

Review specific guideline requirements for compliance documentation

Evidence Dimension	Regulatory acceptance and method validation compliance
Target Compound Data	Meets FDA/EMA guidance for stable isotope-labeled internal standards
Comparator Or Baseline	Unlabeled structural analog internal standards or external calibration methods
Quantified Difference	Not applicable; categorical regulatory preference
Conditions	Bioanalytical method validation for LC-MS/MS and GC-MS assays

Why This Matters

Selection of a deuterated internal standard aligns with regulatory expectations for method validation, reducing the risk of analytical method rejection in environmental compliance and pharmacokinetic study submissions.

• [1] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ View Source
• [2] Itoh N, Numata M, Aoyagi Y, Yarita T. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards. Anal Sci. 2008;24(9):1193-1197. doi:10.2116/analsci.24.1193. PMID: 18781035. View Source

Benz[a]anthracene-7,12-dione-D4 Application Scenarios

Air Particulate and Sediment Analysis

Benz[a]anthracene-7,12-dione-D4 is optimally deployed as an isotope dilution internal standard for the quantification of benz[a]anthracene-7,12-dione in environmental samples, including airborne particulate matter (PM2.5 and PM10), river sediment, and soil. The D4-labeled standard corrects for extraction variability and matrix effects inherent in pressurized liquid extraction (PLE) and solid-phase extraction (SPE) workflows, enabling method quantification limits as low as 0.04 ng/L for water samples and 1.75 ng/g for sediment when used in validated GC-MS or LC-MS methods [1].

Metabolic Tracing of DMBA Quinone Metabolites

In studies investigating the metabolic activation and DNA binding of the carcinogen 7,12-dimethylbenz[a]anthracene (DMBA), benz[a]anthracene-7,12-dione-D4 serves as a stable isotope-labeled tracer to distinguish exogenously added quinone from endogenously formed metabolite. The specific deuteration at the 8,9,10,11 positions enables researchers to track the oxidative metabolism of DMBA to benz[a]anthracene-7,12-dione via cytochrome P450 enzymes and to quantify the contribution of this pathway in cell-based and in vivo models of chemical carcinogenesis .

Quality Control and Method Validation

Benz[a]anthracene-7,12-dione-D4 is a critical reagent for analytical laboratories performing method development and validation for PAH quinone analysis in compliance with ISO 17025, EPA, or FDA/EMA guidelines. As a stable isotope-labeled internal standard, it provides the traceable calibration required for certified reference material (CRM) production and inter-laboratory comparison studies, ensuring that quantitative results for benz[a]anthracene-7,12-dione are reproducible across different instruments, operators, and testing facilities [2].

Application

Selection Property

Validation Focus

Environmental PAH quinone quantification

D4-labeled internal standard

Matrix-effect correction and extraction recovery

DMBA metabolite pathway tracing

Site-specific D4 labeling pattern

Metabolite resolution from endogenous quinone

Analytical method validation and QC

Stable isotope-labeled ISTD

Inter-laboratory reproducibility and traceable calibration

• [1] Qiao M, Qi W, Liu H, Qu J. Simultaneous determination of typical substituted and parent polycyclic aromatic hydrocarbons in water and solid matrix by gas chromatography-mass spectrometry. J Chromatogr A. 2013;1291:129-136. doi:10.1016/j.chroma.2013.03.044. PMID: 23598163. View Source
• [2] ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ View Source